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Compound of Interest

Compound Name: 1,4-Bis(2-hydroxyethoxy)benzene

Cat. No.: B089644 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound requested, 4-Ethoxyphenylurea, is correctly identified by CAS

number 150-69-6. The provided CAS number 104-38-1 corresponds to Hydroquinone bis(2-

hydroxyethyl) ether, a different chemical entity. This guide will focus on 4-Ethoxyphenylurea,

also known as Dulcin.

Abstract
4-Ethoxyphenylurea, widely known by its trivial name Dulcin, is a synthetic compound

historically used as an artificial sweetener. First synthesized in 1883, it is approximately 250

times sweeter than sucrose and was valued for its lack of a bitter aftertaste, a common issue

with other sweeteners like saccharin.[1] Despite its desirable taste profile, safety concerns led

to its ban in many countries, including the United States in 1954, due to findings of chronic

toxicity in animal studies.[1] This technical guide provides a comprehensive overview of the

physicochemical properties, synthesis methodologies, and known biological effects of 4-

Ethoxyphenylurea, intended to serve as a resource for researchers in toxicology and medicinal

chemistry.

Physicochemical Properties
4-Ethoxyphenylurea is a white, crystalline solid.[2] Its key physical and chemical properties are

summarized in the tables below.
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Table 1: General and Physical Properties of 4-Ethoxyphenylurea

Property Value Reference

Molecular Formula C₉H₁₂N₂O₂ [3]

Molecular Weight 180.20 g/mol [4]

Appearance
White needle-like crystals or

powder
[1]

Melting Point 173-174 °C [5]

Boiling Point Decomposes [1][4]

Solubility in Water 1.25 g/L at 25 °C [1][4]

Solubility in other solvents Soluble in alcohol [1][4]

Table 2: Chemical Identifiers and Spectral Data

Identifier/Data Value Reference

CAS Number 150-69-6 [3]

IUPAC Name (4-ethoxyphenyl)urea [4]

Synonyms
Dulcin, Sucrol, Valzin, p-

Phenetolcarbamide
[1][2]

InChI Key
GGLIEWRLXDLBBF-

UHFFFAOYSA-N
[3]

SMILES
CCOC1=CC=C(C=C1)NC(=O)

N

Mass Spectrum
Data available via NIST

WebBook
[3]

UV/Visible Spectrum
Data available via NIST

WebBook
[3]
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Synthesis of 4-Ethoxyphenylurea
Several synthetic routes for 4-Ethoxyphenylurea have been established. The most common

methods start from p-phenetidine or its derivatives.

This is a widely cited and robust method for the preparation of 4-Ethoxyphenylurea.

Reaction Scheme:
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p-Phenetidine Hydrochloride

Reaction MixtureUrea

H₂O, HCl, Acetic Acid Heat (Boil)

4-EthoxyphenylureaPrecipitation & Cool
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Ingestion & Metabolism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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